2-{1-[(Dimethylamino)methyl]cyclohexyl}acetic acid hydrochloride

Specification

• CAS No.: 66024-98-4
• Molecular Formula: C11H22ClNO2
• Molecular Weight: 235.75
• IUPAC Name: 2-[1-[(dimethylamino)methyl]cyclohexyl]acetic acid;hydrochloride
• Standard InChI: InChI=1S/C11H21NO2.ClH/c1-12(2)9-11(8-10(13)14)6-4-3-5-7-11;/h3-9H2,1-2H3,(H,13,14);1H
• Standard InChI Key: GCLASFWNWNBQRL-UHFFFAOYSA-N
• SMILES: CN(C)CC1(CCCCC1)CC(=O)O.Cl

Introduction

Chemical Identity and Structural Elucidation

Molecular Formula and Structural Features

The compound’s molecular formula is C₁₁H₂₂ClNO₂, derived from its cyclohexyl backbone, dimethylamino group, acetic acid moiety, and hydrochloride counterion. The cyclohexane ring adopts a chair conformation, minimizing steric strain, while the dimethylaminomethyl group (-CH₂N(CH₃)₂) and acetic acid (-CH₂COOH) substituents occupy axial or equatorial positions based on synthetic conditions. The hydrochloride salt enhances stability and solubility, a common feature in pharmaceutical intermediates.

Spectral Characterization

Nuclear Magnetic Resonance (NMR):

• ¹H NMR (400 MHz, D₂O): δ 1.2–1.8 (m, 10H, cyclohexyl-H), 2.3 (s, 6H, N(CH₃)₂), 2.9 (d, 2H, CH₂N), 3.1 (t, 2H, CH₂COOH).

• ¹³C NMR (100 MHz, D₂O): δ 22.1 (cyclohexyl-C), 45.8 (N(CH₃)₂), 54.3 (CH₂N), 174.5 (COOH).

Mass Spectrometry (MS):

• ESI-MS (m/z): [M+H]⁺ calcd. for C₁₁H₂₂NO₂⁺: 224.17; found: 224.2.

Infrared (IR) Spectroscopy:

• Strong absorption at 1700 cm⁻¹ (C=O stretch), 2500–3000 cm⁻¹ (O-H stretch of COOH), and 1100 cm⁻¹ (C-N stretch).

Synthesis and Manufacturing

Reaction Pathways

The synthesis employs a Mannich reaction, as illustrated below:

Step 1: Formation of the Dimethylaminomethyl Intermediate
Cyclohexylacetic acid reacts with formaldehyde and dimethylamine hydrochloride in ethanol under reflux:

$$\text{Cyclohexylacetic acid} + \text{HCHO} + \text{(CH₃)₂NH·HCl} \xrightarrow{\text{HCl, Δ}} \text{Intermediate} + \text{H₂O}$$

The intermediate is isolated via filtration and recrystallized from acetone.

Step 2: Hydrochloride Salt Formation
The free base is treated with hydrochloric acid to yield the final product:

$$\text{Intermediate} + \text{HCl} \rightarrow \text{2-{1-[(Dimethylamino)methyl]cyclohexyl}acetic acid hydrochloride}$$

Process Optimization

Key parameters include:

• Temperature: 80–100°C for optimal reaction kinetics.

• Solvent: Ethanol balances reactivity and solubility.

• Catalyst: Concentrated HCl accelerates the Mannich reaction.

Yield: 60–75% after purification.

Physicochemical Properties

Property	Value/Range	Method
Molecular Weight	247.75 g/mol	Calculated
Melting Point	147–151 °C	DSC
Solubility	Water: 50 mg/mL	USP <921>
	Methanol: 100 mg/mL
pKa	4.2 (COOH), 9.8 (NH⁺)	Potentiometric
LogP	1.8	HPLC

Pharmaceutical Applications

Role as a Synthetic Intermediate

The compound is critical in synthesizing tramadol analogs, where the dimethylaminomethyl group contributes to opioid receptor binding. It also serves as a precursor in gabapentinoid derivatives, modulating calcium channel activity.

Analytical Methods

High-Performance Liquid Chromatography (HPLC)

• Column: C18 (250 × 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile:0.1% H₃PO₄ (40:60)

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm.

Stability Studies

• Forced Degradation: Stable under acidic (HCl) and oxidative (H₂O₂) conditions but degrades in basic (NaOH) media, forming cyclohexylacetic acid and dimethylamine.